![molecular formula C15H15ClN2S B379754 4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine CAS No. 342596-45-6](/img/structure/B379754.png)
4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of great interest to researchers. In
Scientific Research Applications
4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine has been shown to have a variety of scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been shown to have potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which could make it useful in the treatment of a variety of inflammatory diseases.
Mechanism of Action
Target of Action
A similar compound has been mentioned to be involved in the inhibition ofCaM kinase II or CaMKII , a ubiquitously expressed serine/threonine kinase . This enzyme plays pivotal roles in cell physiology, being involved in calcium signal transduction .
Mode of Action
It can be inferred from the related compound that it might interact with its target, possibly camkii, and modulate its activity . This could result in changes in the phosphorylation of various proteins, including enzymes, ion channels, kinases, and transcription factors .
Biochemical Pathways
The compound may affect the calcium signal transduction pathway through its potential interaction with CaMKII . This could influence various biological processes, including gene expression and cell-cycle control .
Result of Action
Based on the potential target, it can be inferred that the compound might affect neuronal function, cell proliferation, and potentially the growth of tumor cells .
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a variety of cancer cell lines, which could make it useful in the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have toxic effects on normal cells at high concentrations, which could limit its usefulness in some applications.
Future Directions
There are many future directions for research on 4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine. One area of research could be the development of new cancer treatments based on this compound. Additionally, further research could be done to understand the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases. Finally, research could be done to optimize the synthesis method for this compound to improve its purity and yield.
Synthesis Methods
The synthesis method for 4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine involves the reaction of 4-chloroaniline with propargyl bromide in the presence of potassium carbonate to yield 4-(4-chlorophenyl)-N-prop-2-ynyl-aniline. This compound is then reacted with 2-bromoacetophenone in the presence of potassium carbonate and copper powder to yield 4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine. This synthesis method has been optimized to yield high purity and high yield of the final product.
properties
IUPAC Name |
4-(4-chlorophenyl)-N,3-bis(prop-2-enyl)-1,3-thiazol-2-imine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2S/c1-3-9-17-15-18(10-4-2)14(11-19-15)12-5-7-13(16)8-6-12/h3-8,11H,1-2,9-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UERYXQRRKXXDJJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN=C1N(C(=CS1)C2=CC=C(C=C2)Cl)CC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.